Benzo[d]thiazol-6-ylboronic acid

• IUPAC Name: 1,3-benzothiazol-6-ylboronic acid
• InChI: InChI=1S/C7H6BNO2S/c10-8(11)5-1-2-6-7(3-5)12-4-9-6/h1-4,10-11H
• InChI Key: HGXFPSLIIZOVMB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)N=CS2)(O)O
• Molecular Formula: C7H6BNO2S
• DSSTOX Substance ID: DTXSID30405529
• Molecular Weight: 179.01 g/mol
• CAS RN: 499769-91-4

Description

Benzo[d]thiazol-6-ylboronic acid (BTBA) is a boronic acid derived from benzo[d]thiazole. It is a versatile organic compound that has a wide range of applications in organic synthesis, medicinal chemistry, and analytical chemistry. BTBA is a useful reagent in the synthesis of a variety of organic compounds, including those with potential medicinal applications. It is also used as a catalyst in the synthesis of polymers and other materials. In addition, BTBA has been used in the development of analytical methods for the detection and quantification of various compounds.

Scientific Research Applications

Cancer Research and Therapy

• Anticancer Properties : Isoxazole derivatives of benzo[d]thiazol compounds have shown potential as anticancer agents. A study by Kumbhare et al. (2014) demonstrated the efficacy of these compounds against various cancer cell lines, including Colo205, U937, MCF7, and A549. They found that these compounds induced G2/M cell cycle arrest and apoptosis in cancer cells, particularly effective in the Colo205 cell line, suggesting their potential as cancer therapeutics (Kumbhare et al., 2014).

Drug Discovery and Synthesis

• Building Blocks in Drug Discovery : The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole derivatives as building blocks in drug discovery was described by Durcik et al. (2020). These compounds can be substituted at various positions, offering diverse chemical space exploration for potential drug candidates (Durcik et al., 2020).

Antibiotic Resistance and Biocides

• Antibiotic Resistance Inhibition : Venturelli et al. (2007) explored benzo[b]thiophene-2-ylboronic acid, a close relative of benzo[d]thiazol-6-ylboronic acid, as an inhibitor of the class C beta-lactamase AmpC. This compound potentiates the activity of beta-lactam antibiotics in bacteria, highlighting its role in combating antibiotic resistance (Venturelli et al., 2007).

Materials Science and Electronics

• Organic Semiconductors : Chen et al. (2016) implemented benzo[d][1,2,3]thiadiazole, an analog of benzo[d]thiazole, in the creation of organic semiconductors for various applications such as transistors and solar cells. This study demonstrates the versatility of benzo[d]thiazole derivatives in advanced materials science (Chen et al., 2016).

Mechanism of Action

Target of Action

Benzo[d]thiazol-6-ylboronic acid is a compound that belongs to the class of thiazoles . Thiazoles are known to be ubiquitous in biologically active natural products and pharmaceutically important compounds . .

Mode of Action

Thiazoles, in general, are known to undergo various reactions such as lithiation, magnesation, zincation, caldation, boronation, and silylation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

Thiazoles are known to be involved in various biochemical pathways due to their presence in many biologically active compounds . They are found in antibiotics, antiviral drugs, antitumor agents, and other pharmaceuticals . .

Result of Action

Thiazoles are known to have various biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, and other activities .

Action Environment

It is known that the compound should be stored in an inert atmosphere and under -20°c .

Safety and Hazards

The safety information for Benzo[d]thiazol-6-ylboronic acid includes a GHS07 pictogram, a signal word of “Warning”, and hazard statements H315-H319-H335. The precautionary statements are P261-P305+P351+P338.

Future Directions

Thiazoles, including Benzo[d]thiazol-6-ylboronic acid, are significant potential compounds in the chemical world. They show notable pharmacological actions, making them of special interest to medicinal chemists. Future efforts will be directed to the search for new, stable, and multifunctionalized metalated thiazoles as well as for mild conditions to carry out their cross-coupling reactions.